Cas no 102561-40-0 (Benzene,1-isocyanato-4,5-dimethyl-2-nitro-)

• Product Name: Benzene,1-isocyanato-4,5-dimethyl-2-nitro-
• CAS No: 102561-40-0
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 125114
• PubChem ID: 4075163
• Update Time: 2025-04-18

Benzene,1-isocyanato-4,5-dimethyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-isocyanato-4,5-dimethyl-2-nitro-
• 1-isocyanato-4,5-dimethyl-2-nitrobenzene
• 4,5-dimethyl-2-nitro-phenyl isocyanate
• 4,5-Dimethyl-2-nitro-phenylisocyanat
• 4,5-DIMETHYL-2-NITROPHENYL ISOCYANATE
• Benzene, 1-isocyanato-4,5-dimethyl-2-nitro- (9CI)
• 4,5-DIMETHYL-2-NITROPHENYL ISOCYANATE 97%
• 4,5-DIMETHYL-2-NITROPHENYL ISOCYANATE, 9 7%
• DTXSID00399062
• FT-0617201
• SCHEMBL3843398
• 102561-40-0
• DTXCID00349921
• Benzene, 1-isocyanato-4,5-dimethyl-2-nitro-

• Inchi： 1S/C9H8N2O3/c1-6-3-8(10-5-12)9(11(13)14)4-7(6)2/h3-4H,1-2H3
• InChI Key： JWDCMBHOPBMPPZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(=CC(C)=C(C)C=1)N=C=O)=O

Computed Properties

• Exact Mass: 192.05300
• Monoisotopic Mass: 192.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.24
• Melting Point: 85-89 °C(lit.)
• Boiling Point: 321.6°C at 760 mmHg
• Flash Point: 148.3°C
• Refractive Index: 1.569
• PSA: 75.25000
• LogP: 2.70210
• Solubility: Not determined

Benzene,1-isocyanato-4,5-dimethyl-2-nitro- Security Information

• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S22-S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S22;S26;S36/37/39;S45
• Risk Phrases：R23/25; R36/37/38; R42